78-40-0

Triethylphosphate

In Stock

• CAS RN:
• 78-40-0

• Formula:
• C6H15O4P
  (C2H5)3PO4
  C6H15O4P

• InChI:
• InChI=1S/C6H15O4P/c1-4-8-11(7,9-5-2)10-6-3/h4-6H2,1-3H3

• InChIKey:
• DQWPFSLDHJDLRL-UHFFFAOYSA-N

• Triethyl phosphate is an alkyl phosphate. It participates in the thermal transformation of sodium acetate-2-C¹⁴ to n-butyl acetate-2-C¹⁴.
  Triethyl phosphate appears as a colorless, corrosive liquid. Combustible. Slowly dissolves in water and sinks in water. Severely irritates skin, eyes and mucous membranes.
  Triethyl phosphate is a trialkyl phosphate that is the triethy ester derivative of phosphoric acid. It derives from an ethanol.
  

Droserone

Usually In Stock

• CAS RN:
• 478-40-0

• Formula:
• C11H8O4

• InChI:
• InChI=1S/C11H8O4/c1-5-9(13)6-3-2-4-7(12)8(6)11(15)10(5)14/h2-4,12-13H,1H3

• InChIKey:
• KILMMLMKSQWMTN-UHFFFAOYSA-N

• Droserone is a hydroxy-1,4-naphthoquinone.

3,5-Dichloro-2,6-dimethylpyridin-4-amine

In Stock

• CAS RN:
• 50978-40-0

• Formula:
• C7H8Cl2N2

• InChI:
• InChI=1S/C7H8Cl2N2/c1-3-5(8)7(10)6(9)4(2)11-3/h1-2H3,(H2,10,11)

• InChIKey:
• IKNQBQLXQVSYRN-UHFFFAOYSA-N

• 3,5-Dichloro-2,6-dimethylpyridin-4-amine is a useful research compound. Its molecular formula is C7H8Cl2N2 and its molecular weight is 191.05 g/mol. The purity is usually 95%.

Thulium sulfate octahydrate

In Stock

• CAS RN:
• 13778-40-0

• Formula:
• H16O20S3Tm2

• InChI:
• InChI=1S/3H2O4S.8H2O.2Tm/c3*1-5(2,3)4;;;;;;;;;;/h3*(H2,1,2,3,4);8*1H2;;/q;;;;;;;;;;;2*+3/p-6

• InChIKey:
• GPBYLGMJMIXKMU-UHFFFAOYSA-H

• Thulium sulfate octahydrate is a useful research compound. Its molecular formula is H16O20S3Tm2 and its molecular weight is 770.156. The purity is usually 95%.

4-Ethoxybenzenesulfonic acid 2-(dimethylamino)ethyl ester

• CAS RN:
• 84678-40-0

• Formula:
• C12H19NO4S

• InChI:
• InChI=1S/C12H19NO4S/c1-4-16-11-5-7-12(8-6-11)18(14,15)17-10-9-13(2)3/h5-8H,4,9-10H2,1-3H3

• InChIKey:
• UHWJLLKARQXXDO-UHFFFAOYSA-N

• 4-Ethoxybenzenesulfonic acid 2-(dimethylamino)ethyl ester, also known as 4-Ethoxybenzenesulfonic acid 2-(dimethylamino)ethyl ester, is a useful research compound. Its molecular formula is C12H19NO4S and its molecular weight is 273.35 g/mol. The purity is usually 95%.

Bifenazate-diazene

In Stock

• CAS RN:
• 149878-40-0

• Formula:
• C17H18N2O3

• InChI:
• InChI=1S/C17H18N2O3/c1-12(2)22-17(20)19-18-15-11-14(9-10-16(15)21-3)13-7-5-4-6-8-13/h4-12H,1-3H3

• InChIKey:
• AGTBLMHWQIEASU-UHFFFAOYSA-N

• Bifenazate-diazene is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.34 g/mol. The purity is usually 95%.

5-(1,3-Dioxolan-2-yl)-2-(4-isopropoxylbenzoyl)thiophene

In Stock

• CAS RN:
• 898778-40-0

• Formula:
• C17H18O4S

• InChI:
• InChI=1S/C17H18O4S/c1-11(2)21-13-5-3-12(4-6-13)16(18)14-7-8-15(22-14)17-19-9-10-20-17/h3-8,11,17H,9-10H2,1-2H3

• InChIKey:
• DRFICMRINCDJCM-UHFFFAOYSA-N

• 5-(1,3-Dioxolan-2-yl)-2-(4-isopropoxylbenzoyl)thiophene is a useful research compound. Its molecular formula is C17H18O4S and its molecular weight is 318.4 g/mol. The purity is usually 95%.

Tert-butyl 4-iodobutylcarbamate

In Stock

• CAS RN:
• 262278-40-0

• Formula:
• C9H18INO2

• InChI:
• InChI=1S/C9H18INO2/c1-9(2,3)13-8(12)11-7-5-4-6-10/h4-7H2,1-3H3,(H,11,12)

• InChIKey:
• KJMOGHNVYHTFRG-UHFFFAOYSA-N

• Tert-butyl 4-iodobutylcarbamate is a useful research compound. Its molecular formula is C9H18INO2 and its molecular weight is 299.15 g/mol. The purity is usually 95%.

2-methyl-4-(4-nitrophenyl)-N-(4-phenylphenyl)-1,3-thiazole-5-carboxamide

Usually In Stock

• CAS RN:
• 306278-40-0

• Formula:
• C23H17N3O3S

• InChI:
• InChI=1S/C23H17N3O3S/c1-15-24-21(18-9-13-20(14-10-18)26(28)29)22(30-15)23(27)25-19-11-7-17(8-12-19)16-5-3-2-4-6-16/h2-14H,1H3,(H,25,27)

• InChIKey:
• IWCDNOLJWKADDV-UHFFFAOYSA-N

• 2-methyl-4-(4-nitrophenyl)-N-(4-phenylphenyl)-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C23H17N3O3S and its molecular weight is 415.47. The purity is usually 95%.

(Z)-2-Cyano-3-[4-[(2,6-dichlorophenyl)methoxy]phenyl]-N-(4-methoxyphenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 380478-40-0

• Formula:
• C24H18Cl2N2O3

• InChI:
• InChI=1S/C24H18Cl2N2O3/c1-30-19-11-7-18(8-12-19)28-24(29)17(14-27)13-16-5-9-20(10-6-16)31-15-21-22(25)3-2-4-23(21)26/h2-13H,15H2,1H3,(H,28,29)/b17-13-

• InChIKey:
• KKKHYXVRKPRQCK-UHFFFAOYSA-N

• (Z)-2-Cyano-3-[4-[(2,6-dichlorophenyl)methoxy]phenyl]-N-(4-methoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C24H18Cl2N2O3 and its molecular weight is 453.32. The purity is usually 95%.

Ethyl 4-((4-(2-(4-methoxybenzo[d]thiazol-2-yl)hydrazinecarbonyl)phenyl)sulfonyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 851978-40-0

• Formula:
• C22H25N5O6S2

• InChI:
• InChI=1S/C22H25N5O6S2/c1-3-33-22(29)26-11-13-27(14-12-26)35(30,31)16-9-7-15(8-10-16)20(28)24-25-21-23-19-17(32-2)5-4-6-18(19)34-21/h4-10H,3,11-14H2,1-2H3,(H,23,25)(H,24,28)

• InChIKey:
• JTVNQZCUXSLDHB-UHFFFAOYSA-N

• Ethyl 4-((4-(2-(4-methoxybenzo[d]thiazol-2-yl)hydrazinecarbonyl)phenyl)sulfonyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C22H25N5O6S2 and its molecular weight is 519.59. The purity is usually 95%.

3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol

Usually In Stock

• CAS RN:
• 885278-40-0

• Formula:
• C27H22N4O

• InChI:
• InChI=1S/C27H22N4O/c32-25-18-10-11-21(19-25)20-26-28-30-31(29-26)27(22-12-4-1-5-13-22,23-14-6-2-7-15-23)24-16-8-3-9-17-24/h1-19,32H,20H2

• InChIKey:
• ANDFDFQROBZCLI-UHFFFAOYSA-N

• 3-(2-Trityl-2H-tetrazol-5-ylmethyl)-phenol is a useful research compound. Its molecular formula is C27H22N4O and its molecular weight is 418.5 g/mol. The purity is usually 95%.

(2E)-3-(4-ethoxy-3-methoxyphenyl)acrylic acid

In Stock

• CAS RN:
• 144878-40-0

• Formula:
• C12H14O4

• InChI:
• InChI=1S/C12H14O4/c1-3-16-10-6-4-9(5-7-12(13)14)8-11(10)15-2/h4-8H,3H2,1-2H3,(H,13,14)/b7-5+

• InChIKey:
• LJMXXNVTJTYKRH-FNORWQNLSA-N

• (2E)-3-(4-ethoxy-3-methoxyphenyl)acrylic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.

Thymopentin-sits

• CAS RN:
• 107878-40-0

• Formula:
• C47H62N11NaO16S3

• InChI:
• InChI=1S/C47H63N11O16S3.Na/c1-25(2)40(44(66)56-36(45(67)68)21-27-9-17-32(60)18-10-27)58-43(65)35(24-39(61)62)55-41(63)33(7-4-5-19-48)54-42(64)34(8-6-20-51-46(49)50)57-47(75)53-31-16-14-29(38(23-31)77(72,73)74)12-11-28-13-15-30(52-26(3)59)22-37(28)76(69,70)71;/h9-18,22-23,25,33-36,40,60H,4-8,19-21,24,48H2,1-3H3,(H,52,59)(H,54,64)(H,55,63)(H,56,66)(H,58,65)(H,61,62)(H,67,68)(H4,49,50,51)(H2,53,57,75)(H,69,70,71)(H,72,73,74);/q;+1/p-1/b12-11+;/t33-,34-,35-,36-,40-;/m0./s1

• InChIKey:
• HHQLLWSSNCJXBL-SPUIKNHMSA-M

• Thymopentin-sits, also known as Thymopentin-sits, is a useful research compound. Its molecular formula is C47H62N11NaO16S3 and its molecular weight is 1156.3 g/mol. The purity is usually 95%.

[(1S,2R)-2-Acetyloxy-1-[(2R)-6-oxo-2,3-dihydropyran-2-yl]-2-phenylethyl] acetate

In Stock

• CAS RN:
• 136778-40-0

• Formula:
• C17H18O6

• InChI:
• InChI=1S/C17H18O6/c1-11(18)21-16(13-7-4-3-5-8-13)17(22-12(2)19)14-9-6-10-15(20)23-14/h3-8,10,14,16-17H,9H2,1-2H3/t14-,16-,17+/m1/s1

• InChIKey:
• JJGQHRYXJBODPH-OIISXLGYSA-N

• [(1S,2R)-2-Acetyloxy-1-[(2R)-6-oxo-2,3-dihydropyran-2-yl]-2-phenylethyl] acetate is a natural product found in Goniothalamus amuyon and Goniothalamus sesquipedalis with data available.

Potassium ((cyclopentylamino)methyl)trifluoroborate

In Stock

• CAS RN:
• 1705578-40-0

• Formula:
• C6H12BF3KN

• InChI:
• InChI=1S/C6H12BF3N.K/c8-7(9,10)5-11-6-3-1-2-4-6;/h6,11H,1-5H2;/q-1;+1

• InChIKey:
• QTMDSECEDKBFNT-UHFFFAOYSA-N

• Potassium ((cyclopentylamino)methyl)trifluoroborate is a useful research compound. Its molecular formula is C6H12BF3KN and its molecular weight is 205.07 g/mol. The purity is usually 95%.

2-Fluoropropane-1,3-diamine 2hcl

In Stock

• CAS RN:
• 1784378-40-0

• Formula:
• C3H11Cl2FN2

• InChI:
• InChI=1S/C3H9FN2.2ClH/c4-3(1-5)2-6;;/h3H,1-2,5-6H2;2*1H

• InChIKey:
• NILQGSHHADZHQF-UHFFFAOYSA-N

• 2-Fluoropropane-1,3-diamine 2hcl is a useful research compound. Its molecular formula is C3H11Cl2FN2 and its molecular weight is 165.03. The purity is usually 95%.

4,4,5,5-Tetramethyl-7-quinolin-3-ylthieno[2,3-c]pyridine

In Stock

• CAS RN:
• 2015178-40-0

• Formula:
• C20H20N2S

• InChI:
• InChI=1S/C20H20N2S/c1-19(2)15-9-10-23-18(15)17(22-20(19,3)4)14-11-13-7-5-6-8-16(13)21-12-14/h5-12H,1-4H3

• InChIKey:
• HOGYXMJVJYQZHQ-UHFFFAOYSA-N

• 4,4,5,5-Tetramethyl-7-quinolin-3-ylthieno[2,3-c]pyridine is a useful research compound. Its molecular formula is C20H20N2S and its molecular weight is 320.45. The purity is usually 95%.

[3-(Pyridin-3-yloxymethyl)azetidin-1-yl]-(1,3-thiazol-4-yl)methanone

Usually In Stock

• CAS RN:
• 2379978-40-0

• Formula:
• C13H13N3O2S

• InChI:
• InChI=1S/C13H13N3O2S/c17-13(12-8-19-9-15-12)16-5-10(6-16)7-18-11-2-1-3-14-4-11/h1-4,8-10H,5-7H2

• InChIKey:
• ROTYPKKIYPROTJ-UHFFFAOYSA-N

• [3-(Pyridin-3-yloxymethyl)azetidin-1-yl]-(1,3-thiazol-4-yl)methanone is a useful research compound. Its molecular formula is C13H13N3O2S and its molecular weight is 275.33. The purity is usually 95%.

2-Chloro-3-fluoro-6-methoxybenzaldehyde

In Stock

• CAS RN:
• 1263378-40-0

• Formula:
• C8H6ClFO2

• InChI:
• InChI=1S/C8H6ClFO2/c1-12-7-3-2-6(10)8(9)5(7)4-11/h2-4H,1H3

• InChIKey:
• ZMHNXAZNZZEWIN-UHFFFAOYSA-N

• 2-Chloro-3-fluoro-6-methoxybenzaldehyde is a useful research compound. Its molecular formula is C8H6ClFO2 and its molecular weight is 188.58. The purity is usually 95%.

5-Chloro-2-(thiolan-3-yloxy)pyrimidine

In Stock

• CAS RN:
• 2175978-40-0

• Formula:
• C8H9ClN2OS

• InChI:
• InChI=1S/C8H9ClN2OS/c9-6-3-10-8(11-4-6)12-7-1-2-13-5-7/h3-4,7H,1-2,5H2

• InChIKey:
• AUQBUIVFGVNQOU-UHFFFAOYSA-N

• 5-Chloro-2-(thiolan-3-yloxy)pyrimidine is a useful research compound. Its molecular formula is C8H9ClN2OS and its molecular weight is 216.68. The purity is usually 95%.

3-(4-Ethoxy-3-methoxyphenyl)prop-2-enoic acid

• CAS RN:
• 144878-40-0; 58168-81-3

• Formula:
• C12H14O4

• InChI:
• InChI=1S/C12H14O4/c1-3-16-10-6-4-9(5-7-12(13)14)8-11(10)15-2/h4-8H,3H2,1-2H3,(H,13,14)

• InChIKey:
• LJMXXNVTJTYKRH-UHFFFAOYSA-N

• 3-(4-Ethoxy-3-methoxyphenyl)prop-2-enoic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24. The purity is usually 95%.